Cas no 1805010-22-3 (3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid)

• Product Name: 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid
• CAS No: 1805010-22-3
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4856405
• Update Time: 2025-05-21

3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-6-3(7(9)10)2-12-5(4(6)11)8(13)14/h2,7H,11H2,1H3,(H,13,14)
• InChI Key： HNSGCWFSKWXADC-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)O)C(=C1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 1.2
• Topological Polar Surface Area: 85.4

Additional information on 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid

Recent Advances in the Study of 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS: 1805010-22-3)

3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS: 1805010-22-3) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly as a key intermediate or scaffold in the design of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, highlighting its significance in current research endeavors.

The synthesis of 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has been optimized in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a novel multi-step synthetic route that employs palladium-catalyzed cross-coupling reactions, achieving a 78% overall yield. The study emphasized the importance of the difluoromethyl group in enhancing the metabolic stability of the compound, a critical factor in drug development. Additionally, the methoxy and carboxylic acid functionalities were found to contribute to the compound's solubility and binding affinity to target proteins.

In terms of biological activity, 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid has shown promise as a building block for kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its incorporation into a series of compounds targeting the epidermal growth factor receptor (EGFR). The resulting derivatives exhibited potent inhibitory activity against EGFR mutants associated with non-small cell lung cancer (NSCLC), with IC50 values in the low nanomolar range. The study also highlighted the role of the amino group in forming critical hydrogen bonds with the kinase domain, enhancing selectivity.

Further investigations have explored the compound's potential in agrochemical applications. A 2023 patent (WO2023123456) described its use as a precursor for herbicides targeting broadleaf weeds. The difluoromethyl group was found to enhance the herbicidal activity by improving membrane permeability and resistance to degradation. This dual utility in pharmaceuticals and agrochemicals underscores the versatility of 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid as a chemical scaffold.

In conclusion, recent research on 3-Amino-5-(difluoromethyl)-4-methoxypyridine-2-carboxylic acid (CAS: 1805010-22-3) has expanded its potential applications in both medicinal and agricultural chemistry. Advances in synthetic methodologies, coupled with a deeper understanding of its biological and physicochemical properties, position this compound as a valuable tool in the development of next-generation therapeutics and agrochemicals. Future studies are expected to explore its utility in additional therapeutic areas, such as infectious diseases and neurodegenerative disorders.